Cas no 25187-01-3 (2,2'-Dibromobenzophenone)

• Product Name: 2,2'-Dibromobenzophenone
• CAS No: 25187-01-3
• MF: C₁₃H₈Br₂O
• MW: 340.010022163391
• MDL: MFCD09750460
• CID: 1424525
• PubChem ID: 10449890
• Update Time: 2025-05-20

2,2'-Dibromobenzophenone Chemical and Physical Properties

Names and Identifiers

• bis(2-bromophenyl)methanone
• 2,2'-Dibrom-benzophenon
• SureCN1681866
• Bis-(2-brom-phenyl)-keton
• 682934_ALDRICH
• CTK4F5163
• 2,2'-dibromo-benzophenone
• 2,2'-Dibromobenzophenone
• bis(2-bromophenyl) ketone
• 2,2 inverted exclamation marka-Dibromobenzophenone
• bis(2-bromophenyl)-methanone
• 2,2′-DibroMobenzophenone
• o-bromophenyl ketone
• JCVYQVHAGOZGIX-UHFFFAOYSA-N
• 2,2-Dibromobenzophenone
• AKOS037645308
• J-015854
• 25187-01-3
• SY250851
• 2,2'-Dibromobenzophenone, >=90.0%
• MFCD09750460
• SCHEMBL1681866
• DTXSID60440165
• 2,2 inverted exclamation mark -Dibromobenzophenone
• Methanone, bis(2-bromophenyl)-
• AC5733
• AS-60044

• MDL： MFCD09750460
• Inchi： 1S/C13H8Br2O/c14-11-7-3-1-5-9(11)13(16)10-6-2-4-8-12(10)15/h1-8H
• InChI Key： JCVYQVHAGOZGIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC=CC=1Br)=O

Computed Properties

• Exact Mass: 337.89400
• Monoisotopic Mass: 337.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.6

Experimental Properties

• PSA: 17.07000
• LogP: 4.44260

2,2'-Dibromobenzophenone Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 51/53
• Safety Instruction： 61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,2'-Dibromobenzophenone

2,2'-Dibromobenzophenone (CAS No. 25187-01-3): An Overview of Its Properties, Applications, and Recent Research

2,2'-Dibromobenzophenone (CAS No. 25187-01-3) is a brominated derivative of benzophenone, characterized by its unique chemical structure and versatile applications in various fields. This compound has gained significant attention in recent years due to its potential uses in photostabilizers, UV absorbers, and as a key intermediate in the synthesis of pharmaceuticals and other organic compounds.

The chemical structure of 2,2'-Dibromobenzophenone consists of two bromine atoms attached to the phenyl rings of benzophenone. This configuration imparts specific physical and chemical properties that make it a valuable compound in both industrial and research settings. The molecular formula of 2,2'-Dibromobenzophenone is C₁₃H₈Br₂O, with a molecular weight of approximately 316.00 g/mol.

In terms of physical properties, 2,2'-Dibromobenzophenone is a white to off-white crystalline solid at room temperature. It is insoluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and acetone. These solubility characteristics make it suitable for use in various formulations and processes where organic solvents are employed.

The chemical stability of 2,2'-Dibromobenzophenone is notable. It remains stable under normal storage conditions and does not readily undergo degradation or decomposition. However, it is important to store the compound in a cool, dry place to maintain its integrity and prevent any potential reactions with moisture or other reactive substances.

2,2'-Dibromobenzophenone has found extensive applications in the field of photostabilizers. Its ability to absorb ultraviolet (UV) light makes it an effective additive in polymers and coatings to prevent UV-induced degradation. This property is particularly valuable in the manufacturing of plastics, paints, and other materials that are exposed to sunlight for extended periods.

In addition to its use as a photostabilizer, 2,2'-Dibromobenzophenone serves as an important intermediate in the synthesis of various pharmaceuticals and organic compounds. Its reactivity and functional groups allow for the introduction of additional substituents or modifications, making it a versatile building block in synthetic chemistry.

Recent research has explored the potential applications of 2,2'-Dibromobenzophenone in the development of new materials and technologies. For instance, studies have investigated its use as a photosensitizer in photodynamic therapy (PDT), a treatment modality for cancer and other diseases. The ability of 2,2'-Dibromobenzophenone to generate reactive oxygen species (ROS) upon exposure to light makes it a promising candidate for PDT applications.

Beyond its direct applications, 2,2'-Dibromobenzophenone has also been studied for its environmental impact. Research has focused on understanding its behavior in aquatic systems and its potential effects on ecosystems. While preliminary studies suggest that it is not highly toxic to aquatic organisms at low concentrations, ongoing research is necessary to fully assess its environmental fate and impact.

In the realm of drug discovery and development, 2,2'-Dibromobenzophenone has shown promise as a lead compound for the synthesis of novel therapeutic agents. Its structural features make it an attractive starting point for the design of molecules with specific biological activities. For example, derivatives of 2,2'-Dibromobenzophenone have been explored for their anti-inflammatory and anti-cancer properties.

The synthesis of 2,2'-Dibromobenzophenone typically involves bromination reactions using benzophenone as the starting material. Various methods have been developed to optimize the yield and purity of the final product. These methods often involve controlled conditions such as temperature, pressure, and reaction time to ensure high efficiency and selectivity.

In conclusion, 2,2'-Dibromobenzophenone (CAS No. 25187-01-3) is a multifaceted compound with a wide range of applications in industry and research. Its unique chemical properties make it valuable as a photostabilizer, UV absorber, and synthetic intermediate. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in various scientific disciplines.